Cas no 85643-91-0 ((3S,3aR,5aS,6R,9aR,9bS)-6-(acetyloxy)-3,5a,9-trimethyl-2-oxo-2,3,3a,4,5,5a,6,7,9a,9b-decahydronaphtho[1,2-b]furan-3-yl (2Z)-2-methylbut-2-enoate)

(3S,3aR,5aS,6R,9aR,9bS)-6-(acetyloxy)-3,5a,9-trimethyl-2-oxo-2,3,3a,4,5,5a,6,7,9a,9b-decahydronaphtho[1,2-b]furan-3-yl (2Z)-2-methylbut-2-enoate structure

85643-91-0 structure

Product Name:(3S,3aR,5aS,6R,9aR,9bS)-6-(acetyloxy)-3,5a,9-trimethyl-2-oxo-2,3,3a,4,5,5a,6,7,9a,9b-decahydronaphtho[1,2-b]furan-3-yl (2Z)-2-methylbut-2-enoate

CAS No:85643-91-0

Molecular Formula:C_₂₂H_₃₀O_₆

Molecular Weight:390.47

CID:1846289

PubChem ID:6440771

(3S,3aR,5aS,6R,9aR,9bS)-6-(acetyloxy)-3,5a,9-trimethyl-2-oxo-2,3,3a,4,5,5a,6,7,9a,9b-decahydronaphtho[1,2-b]furan-3-yl (2Z)-2-methylbut-2-enoate Properties

Names and Identifiers

- 2-Butenoic acid, 2-methyl-, (3S,3aR,5aS,6R,9aR,9bS)-6-(acetyloxy)-2,3,3a,4,5,5a,6,7,9a,9b-decahydro-3,5a,9-trimethyl-2-oxonaphtho(1,2-b)furan-3-yl ester, (2Z)-
- (3S,3aR,5aS,6R,9aR,9bS)-6-(acetyloxy)-3,5a,9-trimethyl-2-oxo-2,3,3a,4,5,5a,6,7,9a,9b-decahydronaphtho[1,2-b]furan-3-yl (2Z)-2-methylbut-2-enoate
- (2Z)-2-Butenoic acid, 2-methyl-, (3S,3aR,5aS,6R,9aR,9bS)-6-(acetyloxy)-2,3,3a,4,5,5a,6,7,9a,9b-decahydro-3,5a,9-trimethyl-2-oxonaphtho(1,2-b)furan-3-yl ester
- 85643-91-0
- DTXSID40904179
- [3S-[3alpha(Z),3aalpha,5aalpha,6beta,9abeta,9balpha]]-6-(Acetyloxy)-2,3,3a,4,5,5a,6,7,9a,9b-decahydro-3,5a,9-trimethyl-2-oxonaphtho[1,2-b]furan-3-yl ester 2-methyl-2-butenoic acid
- +Expand
- InChIKey： TURJFYBHQNTMCA-DZKNJIKXSA-N
- Inchi： InChI=1S/C22H30O6/c1-7-12(2)19(24)28-22(6)15-10-11-21(5)16(26-14(4)23)9-8-13(3)17(21)18(15)27-20(22)25/h7-8,15-18H,9-11H2,1-6H3/b12-7-/t15-,16-,17+,18-,21-,22+/m1/s1
- SMILES： CC=C(C)C(=O)OC1(C2CCC3(C(CC=C(C3C2OC1=O)C)OC(=O)C)C)C

Computed Properties

Exact Mass: 390.204239
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 390.204239
Heavy Atom Count: 28
Complexity: 765
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Topological Polar Surface Area: 78.9

Experimental Properties

Refractive Index: 1.53
Boiling Point: 493.9°C at 760 mmHg
Flash Point: 212.9°C
Density: 1.17

(3S,3aR,5aS,6R,9aR,9bS)-6-(acetyloxy)-3,5a,9-trimethyl-2-oxo-2,3,3a,4,5,5a,6,7,9a,9b-decahydronaphtho[1,2-b]furan-3-yl (2Z)-2-methylbut-2-enoate Related Literature

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5. Self-assembled d-arginine derivatives based on click chemical reactions for intracellular codelivery of antigens and adjuvants for potential immunotherapy†

Xiao He,Yannv Qu,Xiaohong Lin,Jiapan Sun,Zhiru Jiang,Chaodong Wang,Yuanfei Deng,Fei Yan,Yansun Sun J. Mater. Chem. B, 2022,10, 3491-3500
6. Back cover

Photochem. Photobiol. Sci., 2005,4, 647-648
7. Contents pages

Symp. Faraday Soc., 1968,2, 1-5
8. Capabilities of fast protein liquid chromatography coupled to a double focusing inductively coupled plasma mass spectrometer for trace metal speciation in human serum

J. Anal. At. Spectrom., 1999,14, 947-951
9. Long-term, stable, and improved oxygen-reduction performance of titania-supported PtPb nanoparticles†

Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
10. Effects of geminal methyl groups on the tunnelling rates in the ring opening of cyclopropylcarbinyl radical at cryogenic temperature†‡

Xue Zhang,David A. Hrovat,Ayan Datta,Weston Thatcher Borden Org. Biomol. Chem., 2011,9, 3142-3145

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85643-91-0 ((3S,3aR,5aS,6R,9aR,9bS)-6-(acetyloxy)-3,5a,9-trimethyl-2-oxo-2,3,3a,4,5,5a,6,7,9a,9b-decahydronaphtho[1,2-b]furan-3-yl (2Z)-2-methylbut-2-enoate) Related Products

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